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Introduction

D-Fructose 1-phosphate is a key metabolite in fructose metabolism, primarily generated in the
liver by the enzyme fructokinase. Its structural characterization is crucial for understanding
metabolic pathways and the diagnosis of related disorders, such as hereditary fructose
intolerance. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive
technique for the detailed structural analysis of D-Fructose 1-phosphate in solution.[1] This
document provides comprehensive application notes and protocols for researchers, scientists,
and drug development professionals utilizing tH, 13C, and 3P NMR for this purpose.

In aqueous solutions, D-Fructose 1-phosphate, like its parent monosaccharide, exists as a
complex equilibrium of multiple tautomers (cyclic anomers and a minor open-chain form).[2][3]
The predominant forms are the B-pyranose, B-furanose, and a-furanose anomers.[4][5] This
equilibrium results in complex NMR spectra, where distinct sets of signals correspond to each
major tautomer present.

Quantitative NMR Data

The following tables summarize the expected NMR data for D-Fructose 1-phosphate in a D20
solvent. Chemical shifts (8) are highly sensitive to experimental conditions such as pH,
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temperature, and concentration.[6]

Table 1: *C NMR Chemical Shift Data for D-Fructose 1-

phosphate

The 13C chemical shifts are crucial for identifying the carbon backbone and assessing the

relative abundance of each anomer. The data below is based on an experimental spectrum of

D-Fructose 1-phosphate.[7]

Carbon Atom

B-fructopyranose
(ppm)

B-fructofuranose
(ppm)

a-fructofuranose
(Ppm)

C-1

~66.1

~65.1

~65.3

C-2 (Anomeric)

~98.5

~104.2

~100.8

C-3

~69.8

~83.4

~78.0

C-4

~70.2

~77.1

~71.9

C-5

~72.4

~83.4

~83.4

C-6

~63.5

~66.6

~66.1

Data is referenced
from an experimental
spectrum acquired at
pH 7.4 and 298 K in
D20.[7] Note: The
phosphorylation at C-
1 causes a downfield
shift for C-1 and C-2
signals compared to

unphosphorylated

fructose and

introduces J(C,P)

coupling.
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Table 2: *H NMR Chemical Shift Data for D-Fructose
Anomers

The 'H NMR spectrum of D-Fructose 1-phosphate is complex due to signal overlap,
particularly in the 3.5-4.2 ppm region.[2] While specific literature data for D-Fructose 1-
phosphate is sparse, the chemical shifts of the parent D-Fructose molecule provide a valuable
reference. The presence of the phosphate group at the C-1 position will most significantly
impact the chemical shifts and multiplicity of the H-1 and H-3 protons due to heteronuclear

coupling (J(H,P)).

B-fructopyranose

B-fructofuranose

a-fructofuranose

Proton
(ppm) (ppm) (ppm)
H-1a, H-1b ~3.9-4.1 (multiplet) ~3.9-4.1 (multiplet) ~3.9-4.1 (multiplet)
H-3 ~4.0-4.2 ~4.11 ~3.99
H-4 ~3.8-3.9 ~4.03 ~4.01
H-5 ~3.6-3.7 ~3.81 ~3.89
H-6a, H-6b ~3.5-3.8 (multiplet) ~3.5-3.8 (multiplet) ~3.5-3.8 (multiplet)

Note: Data adapted
from published values
for D-Fructose in D20.
[2][5] For D-Fructose
1-phosphate, the H-1
protons will appear as
a doublet of doublets
due to geminal
2J(H,H) and 2J(H,P)
coupling. The H-3
proton may also show
a small *J(H,P)

coupling.

Table 3: 3*P NMR Chemical Shift Data
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31P NMR is used to confirm the presence and electronic environment of the phosphate group.
For a phosphomonoester like D-Fructose 1-phosphate at neutral pH, a single resonance is

expected.
Phosphorus Moiety Expected Chemical Shift (3) Range (ppm)
Phosphomonoester (R-O-PO327) +1to +5

The precise chemical shift is pH-dependent.[8]
[9] The signal will appear as a complex multiplet
in a proton-coupled spectrum due to coupling
with H-1a and H-1b.

Experimental Protocols
Protocol 1: NMR Sample Preparation

This protocol outlines the steps for preparing a high-quality sample of D-Fructose 1-
phosphate for NMR analysis.

o Compound Weighing: Accurately weigh 5-10 mg of D-Fructose 1-phosphate for *H NMR or
20-50 mg for 13C NMR experiments.

o Solvent Addition: Dissolve the sample in 0.5-0.6 mL of high-purity deuterium oxide (D20,
99.96%).

« Internal Standard: Add a known concentration of an internal standard for chemical shift
referencing (0 ppm for *H) and quantification. 4,4-dimethyl-4-silapentane-1-sulfonic acid
(DSS) or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) are common choices
for aqueous samples.[7]

e pH Adjustment: The pH of the sample is critical as it affects the chemical shifts, particularly of
the phosphate group.[9] Adjust the pH to a standardized value (e.g., 7.4) using small aliquots
of dilute NaOD or DCI in D20.[7]

« Filtration: To ensure magnetic field homogeneity and prevent line broadening, filter the
sample through a small glass wool plug packed into a Pasteur pipette directly into a clean,
dry 5 mm NMR tube.
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o Transfer to NMR Tube: Transfer the final solution to the NMR tube, ensuring a sample height
of approximately 4-5 cm.

o Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample
identity.

Protocol 2: NMR Data Acquisition Parameters

These are general starting parameters for a 500 MHz (or higher) NMR spectrometer.
Optimization may be required based on the specific instrument and sample concentration.

1H NMR Spectroscopy:

e Pulse Program: Standard 1D pulse-acquire sequence (e.g., zg30).

¢ Solvent Suppression: Use presaturation to suppress the residual HDO signal.
e Acquisition Time: ~2-3 seconds.

o Relaxation Delay (d1): 2-5 seconds.

e Number of Scans: 16-64, depending on concentration.

o Temperature: 298 K (25 °C).[7]

13C NMR Spectroscopy:

o Pulse Program: Standard 1D sequence with proton decoupling (e.g., zgpg30).

o Decoupling: Power-gated decoupling to minimize sample heating and provide NOE
enhancement.

e Acquisition Time: ~1-2 seconds.
o Relaxation Delay (d1): 2-5 seconds.
o Number of Scans: 1024-4096, as 13C has low natural abundance and sensitivity.

 Temperature: 298 K (25 °C).[7]
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3P NMR Spectroscopy:
e Pulse Program: Standard 1D sequence with proton decoupling.

o Decoupling: Proton decoupling is typically used to simplify the spectrum to a singlet.[10] For
observing couplings, acquire a non-decoupled spectrum.

e Acquisition Time: ~1 second.
o Relaxation Delay (d1): 5 seconds (T1 values for phosphorus can be long).

e Number of Scans: 128-512.

Temperature: 298 K (25 °C).

Visualizations
Experimental and Analytical Workflow
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Caption: Experimental workflow for NMR analysis of D-Fructose 1-phosphate.
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Tautomeric Equilibrium in Solution
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Caption: Tautomeric equilibrium of D-Fructose 1-phosphate in aqueous solution.

Data Interpretation and Structural Analysis

« |dentification of Anomers: The presence of multiple distinct signals for each carbon and non-
exchangeable proton in the 13C and *H NMR spectra confirms the existence of multiple
anomers in solution. The relative integrals of well-resolved signals (e.g., anomeric C-2
carbons) can be used to determine the percentage of each tautomer.[5]

e Anomeric Configuration: The anomeric configuration (a or ) can be determined from
coupling constants. While challenging for fructose (a ketose), analysis of long-range J(C,H)
and J(H,H) couplings in 2D NMR experiments (like HMBC and COSY) can help elucidate the
stereochemistry around the anomeric center (C-2).

o Confirmation of Phosphorylation: The 3P NMR spectrum provides direct evidence of the
phosphate group.[10] In a proton-coupled spectrum, the signal will be split by the two
geminal protons on C-1 (2J(P,H1a) and 2J(P,H1b)) and potentially by the H-3 proton through a
four-bond coupling (*J(P,H3)), confirming its position at C-1.

Conclusion

NMR spectroscopy is an indispensable tool for the comprehensive structural analysis of D-
Fructose 1-phosphate. By employing a combination of 1H, 13C, and 3P NMR, researchers can
identify the different anomeric forms present in solution, quantify their relative populations, and
confirm the position of the phosphate group. The protocols and data presented here serve as a
robust guide for obtaining high-quality, reproducible results for applications in metabolic
research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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